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Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling gamma-Caprolactone, offering procedural, step-by-step guidance to

foster a culture of safety and build trust in your operational protocols.

Essential Safety Information
gamma-Caprolactone is a combustible liquid that can cause serious eye irritation. It may also

cause skin and respiratory system irritation.[1] Ingestion can be harmful, and inhalation of

vapors may lead to drowsiness and dizziness.[1] It is crucial to avoid all personal contact,

including inhalation, and to wear appropriate protective clothing when there is a risk of

exposure.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for gamma-
Caprolactone.
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Property Value Source

Physical State Liquid [2]

Appearance Colorless liquid [1]

Molecular Formula C₆H₁₀O₂ [3]

Molecular Weight 114.14 g/mol [3]

Boiling Point 219 °C (lit.) [2]

Density 1.023 g/mL at 25 °C (lit.) [2]

Flash Point 98 °C (208.4 °F) - closed cup [2]

Specific Gravity 1.027 (water=1) [1]

Solubility Does not mix well with water. [1]

Personal Protective Equipment (PPE)
To ensure personal safety when handling gamma-Caprolactone, the following personal

protective equipment is mandatory:

Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye

contact.[1]

Hand Protection: Wear chemical-resistant gloves, such as PVC gloves. The suitability and

durability of the glove type depend on usage.[1]

Respiratory Protection: In situations where vapors or aerosols may be generated, use a

NIOSH-approved respirator with an appropriate filter (e.g., Type ABEK).

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

This includes a lab coat, and in cases of potential splashing, a chemical-resistant apron.

Operational and Disposal Plans
Handling and Storage Procedures
Handling:
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Avoid all personal contact, including inhalation.[1]

Work in a well-ventilated area, preferably under a chemical fume hood.

Do not allow clothing wet with the material to stay in contact with skin.[1]

Prevent the formation of aerosols.[5]

Use non-sparking tools to avoid ignition sources.[5]

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, and open flames.[1]

Store away from incompatible materials such as oxidizing agents (e.g., nitrates, chlorine

bleaches), strong acids, and strong bases.[1][4]

Protect containers from physical damage and check regularly for leaks.[1]

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.

Unused Material: If the material is unused and uncontaminated, it may be possible to recycle

it. Consult the manufacturer for recycling options.

Contaminated Material: If contaminated, it may be possible to reclaim the product through

filtration or distillation.

Waste Disposal: Do not allow wash water from cleaning equipment to enter drains. Collect all

wash water for treatment before disposal. Consult with a licensed professional waste

disposal service to dispose of this material.

Emergency Procedures
First Aid Measures
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Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,

keeping eyelids open. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with

running water and soap if available.[1]

Inhalation: Remove the person from the contaminated area to fresh air. Lay the patient down

and keep them warm and rested. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1][5]

Ingestion: Do NOT induce vomiting. If vomiting occurs, lean the patient forward or place

them on their left side to maintain an open airway and prevent aspiration. Never give

anything by mouth to an unconscious person. Call a doctor or Poison Control Center

immediately.[1][5]

Spill Response Workflow
In the event of a spill, follow the procedures outlined in the workflow below.
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Spill Detected

Evacuate Immediate Area & Move Upwind

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Clothing)

Remove All Ignition Sources

Contain Spill with Inert Material
(e.g., sand, earth)

Absorb Spilled Material

Collect Absorbed Material
into a Closed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling a gamma-Caprolactone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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